Cas no 6581-23-3 (5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt)

• Product Name: 5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt
• CAS No: 6581-23-3
• MF: C₁₅H₁₄BrClN₂O₄S
• MW: 433.704660892487
• CID: 962604
• PubChem ID: 67908206
• Update Time: 2025-10-29

5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt
• X-SULFATE P-TOL
• X-SULFATE P-TOLUIDINE SALT
• 6581-23-3
• p-Toluidine 5-bromo-4-chloro-1H-indol-3-yl sulfate
• (5-bromo-4-chloro-1H-indol-3-yl)oxidanesulfonic acid; 4-methylaniline
• SCHEMBL9697079
• FD10433

• MDL： MFCD00210820
• Inchi： 1S/C8H5BrClNO4S.C7H9N/c9-4-1-2-5-7(8(4)10)6(3-11-5)15-16(12,13)14;1-6-2-4-7(8)5-3-6/h1-3,11H,(H,12,13,14);2-5H,8H2,1H3
• InChI Key： JZGXUJTZOXDSGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)C(=CN2)OS(=O)(=O)O.NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 431.95500
• Monoisotopic Mass: 431.95462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.79000
• LogP: 6.00460

Additional information on 5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt

Comprehensive Overview of 5-Bromo-4-Chloro-3-Indoxyl Sulfate p-Toluidine Salt (CAS No. 6581-23-3)

The 5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt (CAS No. 6581-23-3) is a specialized biochemical reagent widely utilized in enzymatic assays and histochemical staining. This compound, often abbreviated as BCIP p-toluidine salt, is a derivative of indoxyl sulfate, which plays a critical role in detecting phosphatase activity. Its unique chemical structure, featuring a bromo and chloro substitution, enhances its stability and reactivity, making it a preferred choice for researchers in molecular biology and diagnostic applications.

In recent years, the demand for 5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt has surged due to its applications in next-generation sequencing (NGS) and CRISPR-based gene editing. Scientists frequently search for "how to optimize BCIP staining protocols" or "best practices for using 6581-23-3 in immunohistochemistry," reflecting its relevance in cutting-edge research. The compound's ability to produce insoluble blue precipitates upon enzymatic cleavage makes it indispensable for visualizing gene expression patterns and protein localization.

From an SEO perspective, keywords like "BCIP p-toluidine salt price," "6581-23-3 supplier," and "5-bromo-4-chloro-3-indoxyl sulfate solubility" are highly searched, indicating commercial and practical interests. The compound's compatibility with alkaline phosphatase (ALP) and its low background interference are frequently discussed in forums, aligning with user queries about "high-sensitivity substrates for ALP."

Environmental and safety considerations are also trending topics. Researchers often inquire about "eco-friendly alternatives to BCIP" or "6581-23-3 storage conditions," highlighting the need for sustainable lab practices. While the compound is not classified as hazardous, proper handling guidelines are emphasized in safety data sheets (SDS), ensuring compliance with laboratory standards.

Innovations in diagnostic kits and point-of-care testing have further propelled the use of 5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt. Its integration into rapid detection systems for pathogens, such as SARS-CoV-2, underscores its versatility. FAQs like "can BCIP p-toluidine salt be used in lateral flow assays?" demonstrate its expanding utility beyond traditional lab settings.

In summary, 5-bromo-4-chloro-3-indoxyl sulfate p-toluidine salt (CAS No. 6581-23-3) remains a cornerstone in biochemical research, driven by its reliability and adaptability. Its alignment with contemporary scientific trends—from genomics to diagnostics—ensures its continued prominence in the life sciences sector.